Cas no 859850-98-9 (1H-Pyrazole-3-carbonylchloride, 1-methyl-5-phenyl-)

• Product Name: 1H-Pyrazole-3-carbonylchloride, 1-methyl-5-phenyl-
• CAS No: 859850-98-9
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 719886
• PubChem ID: 7537621
• Update Time: 2025-04-19

1H-Pyrazole-3-carbonylchloride, 1-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonylchloride, 1-methyl-5-phenyl-
• 1-Methyl-5-phenyl-1H-pyrazole-3-carbonyl chloride
• 1-methyl-5-phenylpyrazole-3-carbonyl chloride
• MFCD08271934
• DTXSID20428767
• 859850-98-9
• FT-0769335
• SCHEMBL167558

• Inchi： 1S/C11H9ClN2O/c1-14-10(7-9(13-14)11(12)15)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： GGTILSLHNBUQIY-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=CC=2)N(C)N=1)=O

Computed Properties

• Exact Mass: 220.04000
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.26
• Melting Point: 80-81,5°C
• Boiling Point: 366.9°C at 760 mmHg
• Flash Point: 175.7°C
• Refractive Index: 1.611
• PSA: 34.89000
• LogP: 2.46610

1H-Pyrazole-3-carbonylchloride, 1-methyl-5-phenyl- Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 14-29-34
• Safety Instruction： 8-22-26-30-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R14